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Introduction

Sodium naphthenate, the sodium salt of naphthenic acids, plays a significant role in chemical
Enhanced Oil Recovery (EOR) processes. Its primary function is to act as a surfactant, which
can be generated in-situ by the reaction of alkaline flooding agents with naphthenic acids
present in crude oil, or introduced ex-situ as part of a surfactant blend. These application notes
provide a detailed overview of the mechanisms, experimental protocols, and quantitative data
related to the use of sodium naphthenate in EOR, intended to guide researchers in this field.

The application of sodium naphthenate in EOR leverages its ability to reduce interfacial
tension (IFT) between oil and water, and to alter the wettability of reservoir rock.[1][2] These
effects help to mobilize residual oil that is trapped in the porous media of the reservoir rock by
capillary forces, thereby increasing the overall oil recovery factor.[3][4]

Key Mechanisms of Action

The effectiveness of sodium naphthenate in EOR stems from two primary mechanisms:

« In-situ Saponification and Interfacial Tension (IFT) Reduction: In alkaline flooding, sodium
hydroxide or other alkaline agents react with the naturally occurring naphthenic acids in the
crude oil to form sodium naphthenate at the oil-water interface.[3][5] This in-situ generation
of surfactants leads to a significant reduction in the IFT between the oil and water phases.[1]
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Lowering the IFT reduces the capillary forces that trap oil droplets within the pores of the
reservoir rock, allowing them to be mobilized and produced.[3]

o Wettability Alteration: Reservoir rocks can be either water-wet or oil-wet. In many cases, oil-
wet reservoirs have lower recovery factors. Sodium naphthenate, as an anionic surfactant,
can adsorb onto the rock surface, particularly in carbonate reservoirs, and alter its wettability
from oil-wet to a more favorable water-wet state.[1][6] This change in wettability facilitates
the imbibition of water into the rock matrix, which helps to displace the oil.[7][8]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on surfactant flooding,
including those involving in-situ generated or co-injected sodium naphthenate, to provide an
indication of its potential efficacy.

Table 1: Effect of Surfactant Flooding on Oil Recovery Factor

Additional Oil
. . Recovery (%
Surfactant . Initial Oil o .
Reservoir Type . of Original Oil Reference
System Saturation (%) .
in Place -
OO0IP)
Alkaline-
Surfactant-
Sandstone 50 20-30 9]
Polymer (ASP)
Flood
Surfactant-
Polymer (SP) Conglomerate 60 15-25 [10]
Flood
CO2 and ] ) -
Tight Formation Not Specified ~32 [11]
Surfactant Foam
Natural
Surfactant Carbonate Not Specified 39-50 [5]
(Saponin)
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Table 2: Interfacial Tension (IFT) Reduction by Surfactant Systems

IFT before IFT after
Surfactant .
Oil Type Treatment Treatment Reference
System
(mN/m) (mN/m)
Sodium
Naphthenate (in-  Crude Oil 20-30 <0.1 [12]
situ)
Natural
Surfactant
o Octane ~15 ~8 [3]
(Saponin) in
Brine
Anionic
Surfactant (BS- Heavy OiIl ~25 ~10-3 [6]
12)

Experimental Protocols
Core Flooding Experiment

This protocol outlines the procedure for evaluating the effectiveness of a sodium naphthenate
solution in enhancing oil recovery from a core sample.

Objective: To determine the additional oil recovery factor achieved by injecting a sodium
naphthenate solution into an oil-saturated core sample after initial waterflooding.

Materials:

Core holder

Core sample (e.g., Berea sandstone, carbonate)

Crude oil

Synthetic brine (simulating formation water)
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Sodium naphthenate solution of desired concentration

High-pressure liquid chromatography (HPLC) pump

Fraction collector

Pressure transducers

Graduated cylinders

Procedure:

o Core Preparation:

o Cut the core sample to the desired dimensions and dry it in an oven.
o Measure the dry weight, length, and diameter of the core.

o Saturate the core with synthetic brine under vacuum to determine its pore volume and
porosity.

¢ Initial Oil Saturation:

o Inject crude oil into the brine-saturated core at a constant flow rate until no more brine is
produced, establishing the initial oil saturation (Soi).

o Waterflooding:

o Inject synthetic brine into the oil-saturated core at a constant rate to simulate secondary
recovery.

o Continue waterflooding until the oil production ceases or reaches an economically defined
limit. The remaining oil saturation is the residual oil saturation after waterflooding (Sorw).

e Sodium Naphthenate Flooding:

o Inject the prepared sodium naphthenate solution into the core at the same constant flow
rate.
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o Collect the effluent in a fraction collector and measure the volume of oil and water
produced over time.

o Chase Water Injection:

o After injecting a predetermined pore volume of the surfactant solution (e.g., 1-2 PV), inject
brine again ("chase water") to displace the surfactant slug and any mobilized oil.

o Data Analysis:

o Calculate the oil recovery factor at each stage of the experiment (waterflooding and
sodium naphthenate flooding).

o Plot the oil recovery and water cut versus the pore volumes of fluid injected.

Interfacial Tension (IFT) Measurement

This protocol describes the measurement of IFT between crude oil and a sodium naphthenate
solution using the pendant drop or spinning drop method.

Objective: To quantify the reduction in IFT at the oil-water interface due to the presence of
sodium naphthenate.

Materials:
e Tensiometer (Pendant Drop or Spinning Drop)

Crude oil

Synthetic brine

Sodium naphthenate solutions of varying concentrations

Syringes and needles

Temperature-controlled cell

Procedure (Pendant Drop Method):
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« Fill the optical glass cuvette of the tensiometer with the sodium naphthenate solution (the
denser phase).

e Submerge a needle connected to a syringe containing the crude oil (the less dense phase)
into the solution.

e Slowly form a droplet of oil at the tip of the needle.
o Capture the image of the droplet using the camera of the tensiometer.

e The software analyzes the shape of the droplet based on the Young-Laplace equation to
calculate the IFT.

» Repeat the measurement at different sodium naphthenate concentrations and
temperatures to determine the optimal conditions for IFT reduction.

Wettability Analysis (Contact Angle Measurement)

This protocol details the procedure for assessing the alteration of rock wettability by sodium
naphthenate using contact angle measurements.

Objective: To determine the change in the contact angle of an oil droplet on a rock surface in
the presence of a sodium naphthenate solution.

Materials:

o Goniometer (Contact Angle Measurement System)

» Polished rock substrate (e.g., calcite for carbonate reservoirs, quartz for sandstone)
e Crude oll

e Synthetic brine

e Sodium naphthenate solution

e Environmental chamber to control temperature and pressure

Procedure:
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e Substrate Preparation:
o Clean and polish the rock substrate to ensure a smooth surface.

o Age the substrate in crude oil for a specified period to establish an oil-wet or mixed-wet
condition.

e Measurement in Brine:
o Place the aged substrate in a transparent cell filled with synthetic brine.
o Carefully place a small droplet of crude oil on the surface of the substrate.

o Measure the contact angle between the oil droplet and the rock surface through the brine
phase using the goniometer.

e Measurement in Sodium Naphthenate Solution:
o Replace the brine with the sodium naphthenate solution.

o Place a new droplet of crude oil on the substrate (or observe the change in the existing
droplet).

o Measure the contact angle again after a certain equilibration time.
o Data Analysis:

o Adecrease in the contact angle (measured through the water phase) indicates a shift
towards a more water-wet state.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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